Cas no 1696249-53-2 (4-amino-3-(3,5-difluorophenyl)butanoic acid)

4-Amino-3-(3,5-difluorophenyl)butanoic acid is a fluorinated β-amino acid derivative with potential applications in medicinal chemistry and pharmaceutical research. The presence of the 3,5-difluorophenyl moiety enhances its metabolic stability and binding affinity, making it a valuable intermediate for the synthesis of bioactive compounds. Its structural features, including the amino and carboxyl functional groups, allow for further derivatization, facilitating its use in peptidomimetics and enzyme inhibitors. The difluorinated aromatic ring contributes to improved lipophilicity and electronic properties, which can influence pharmacokinetic profiles. This compound is particularly useful in the development of targeted therapeutics, where precise molecular modifications are critical for optimizing efficacy and selectivity.
4-amino-3-(3,5-difluorophenyl)butanoic acid structure
1696249-53-2 structure
Product Name:4-amino-3-(3,5-difluorophenyl)butanoic acid
CAS No:1696249-53-2
MF:C10H11F2NO2
MW:215.19664978981
CID:6273368
PubChem ID:84041408
Update Time:2025-05-25

4-amino-3-(3,5-difluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-3-(3,5-difluorophenyl)butanoic acid
    • EN300-1827352
    • 1696249-53-2
    • Inchi: 1S/C10H11F2NO2/c11-8-1-6(2-9(12)4-8)7(5-13)3-10(14)15/h1-2,4,7H,3,5,13H2,(H,14,15)
    • InChI Key: DMWIIMDMFUNESA-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)C(CN)CC(=O)O)F

Computed Properties

  • Exact Mass: 215.07578492g/mol
  • Monoisotopic Mass: 215.07578492g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 63.3Ų

4-amino-3-(3,5-difluorophenyl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1827352-0.05g
4-amino-3-(3,5-difluorophenyl)butanoic acid
1696249-53-2
0.05g
$587.0 2023-09-19
Enamine
EN300-1827352-0.1g
4-amino-3-(3,5-difluorophenyl)butanoic acid
1696249-53-2
0.1g
$615.0 2023-09-19
Enamine
EN300-1827352-0.25g
4-amino-3-(3,5-difluorophenyl)butanoic acid
1696249-53-2
0.25g
$642.0 2023-09-19
Enamine
EN300-1827352-0.5g
4-amino-3-(3,5-difluorophenyl)butanoic acid
1696249-53-2
0.5g
$671.0 2023-09-19
Enamine
EN300-1827352-1.0g
4-amino-3-(3,5-difluorophenyl)butanoic acid
1696249-53-2
1g
$943.0 2023-06-01
Enamine
EN300-1827352-2.5g
4-amino-3-(3,5-difluorophenyl)butanoic acid
1696249-53-2
2.5g
$1370.0 2023-09-19
Enamine
EN300-1827352-5.0g
4-amino-3-(3,5-difluorophenyl)butanoic acid
1696249-53-2
5g
$2732.0 2023-06-01
Enamine
EN300-1827352-10.0g
4-amino-3-(3,5-difluorophenyl)butanoic acid
1696249-53-2
10g
$4052.0 2023-06-01
Enamine
EN300-1827352-1g
4-amino-3-(3,5-difluorophenyl)butanoic acid
1696249-53-2
1g
$699.0 2023-09-19
Enamine
EN300-1827352-5g
4-amino-3-(3,5-difluorophenyl)butanoic acid
1696249-53-2
5g
$2028.0 2023-09-19

Additional information on 4-amino-3-(3,5-difluorophenyl)butanoic acid

4-Amino-3-(3,5-Difluorophenyl)Butanoic Acid (CAS No. 1696249-53-2)

4-Amino-3-(3,5-Difluorophenyl)Butanoic Acid is a compound with the CAS registry number 1696249-53-2. This molecule is of significant interest in the fields of organic chemistry and pharmacology due to its unique structure and potential applications in drug development. The compound consists of a butanoic acid backbone with an amino group at the fourth position and a 3,5-difluorophenyl substituent at the third position. This combination of functional groups and substituents gives rise to a molecule with interesting chemical properties and biological activity.

The synthesis of 4-Amino-3-(3,5-Difluorophenyl)Butanoic Acid involves several steps, including the preparation of intermediates and the use of coupling reagents to form the final product. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These methods not only improve the production process but also contribute to the sustainability of chemical manufacturing.

One of the most promising aspects of 4-Amino-3-(3,5-Difluorophenyl)Butanoic Acid is its potential as a lead compound in drug discovery. The molecule's structure suggests that it may exhibit activity against various biological targets, such as enzymes or receptors involved in disease pathways. Recent studies have focused on its ability to modulate neurodegenerative diseases, such as Alzheimer's disease, by targeting specific proteins or enzymes associated with amyloid-beta aggregation. Early in vitro experiments have shown encouraging results, indicating that this compound could be a valuable candidate for further preclinical testing.

In addition to its therapeutic potential, 4-Amino-3-(3,5-Difluorophenyl)Butanoic Acid has also been investigated for its role in biochemistry and molecular biology. Researchers have examined its interactions with cellular components, such as membrane proteins and signaling pathways, to better understand its mechanism of action. These studies have provided insights into how the compound influences cellular processes and has highlighted its potential as a tool for studying complex biological systems.

The chemical stability and solubility properties of 4-Amino-3-(3,5-Difluorophenyl)Butanoic Acid are critical factors in determining its suitability for various applications. Recent research has focused on optimizing these properties through structural modifications or formulation strategies. For example, scientists have explored the use of prodrugs or delivery systems to enhance the compound's bioavailability and reduce potential side effects. These advancements are essential for translating laboratory findings into practical therapeutic solutions.

Looking ahead, the development of 4-Amino-3-(3,5-Difluorophenyl)Butanoic Acid into a clinical candidate will require rigorous testing across multiple stages. Preclinical studies will need to evaluate its safety profile, pharmacokinetics, and efficacy in animal models of disease. Additionally, computational modeling and bioinformatics approaches will play a crucial role in predicting how this compound interacts with biological systems at a molecular level.

In conclusion, 4-Amino-3-(3,5-Difluorophenyl)Butanoic Acid (CAS No. 1696249-53-2) represents a promising compound with diverse applications in chemistry and medicine. Its unique structure and functional groups make it an attractive target for research aimed at developing novel therapeutics. As ongoing studies continue to uncover new insights into its properties and mechanisms, this compound holds great potential for advancing our understanding of complex biological processes and improving human health.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk